Ethyl 4-[(2,4-dimethylbenzoyl)amino]benzoate

• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol
• IUPAC Name: ethyl 4-[(2,4-dimethylbenzoyl)amino]benzoate
• InChI: InChI=1S/C18H19NO3/c1-4-22-18(21)14-6-8-15(9-7-14)19-17(20)16-10-5-12(2)11-13(16)3/h5-11H,4H2,1-3H3,(H,19,20)
• InChI Key: DLEPXNCVQFXWKT-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=C(C=C(C=C2)C)C

Description

Ethyl 4-[(2,4-dimethylbenzoyl)amino]benzoate, also known as EDB, is a synthetic compound that has been widely used in scientific research. It belongs to the class of benzoylphenylurea insecticides and is commonly used as a pesticide in agriculture. However, its use as a research tool has gained significant attention due to its unique properties and potential applications in various fields of study.

Mechanism of Action

Ethyl 4-[(2,4-dimethylbenzoyl)amino]benzoate acts by inhibiting the activity of chitin synthase, which is an enzyme that is responsible for the synthesis of chitin, a major component of the insect exoskeleton. By inhibiting chitin synthesis, Ethyl 4-[(2,4-dimethylbenzoyl)amino]benzoate disrupts the growth and development of insects, leading to their death.
Biochemical and Physiological Effects:
Ethyl 4-[(2,4-dimethylbenzoyl)amino]benzoate has been shown to have a significant impact on the biochemical and physiological processes of insects. It has been reported to affect the levels of ecdysteroids, which are hormones that regulate insect growth and development. Ethyl 4-[(2,4-dimethylbenzoyl)amino]benzoate has also been shown to affect the levels of juvenile hormone, which is essential for insect metamorphosis.

Advantages and Limitations for Lab Experiments

The use of Ethyl 4-[(2,4-dimethylbenzoyl)amino]benzoate in scientific research offers several advantages. It is a highly effective insecticide that can be used at low concentrations, making it a cost-effective option for researchers. Ethyl 4-[(2,4-dimethylbenzoyl)amino]benzoate is also relatively easy to synthesize and purify, making it readily available for use in experiments. However, Ethyl 4-[(2,4-dimethylbenzoyl)amino]benzoate has some limitations, including its potential toxicity to non-target organisms and its limited solubility in water.

Future Directions

There are several areas of research where the use of Ethyl 4-[(2,4-dimethylbenzoyl)amino]benzoate could be expanded. One potential application is in the development of new insecticides that are more effective and less toxic to non-target organisms. Ethyl 4-[(2,4-dimethylbenzoyl)amino]benzoate could also be used in the study of other physiological processes in insects, such as the regulation of metabolism and reproduction. Additionally, the use of Ethyl 4-[(2,4-dimethylbenzoyl)amino]benzoate in combination with other insecticides could lead to the development of more effective pest control strategies.
Conclusion:
In conclusion, Ethyl 4-[(2,4-dimethylbenzoyl)amino]benzoate is a synthetic compound that has been widely used in scientific research. Its unique properties and potential applications in various fields of study make it a valuable tool for researchers. The use of Ethyl 4-[(2,4-dimethylbenzoyl)amino]benzoate in scientific research offers several advantages, including its effectiveness and ease of synthesis. However, its potential toxicity to non-target organisms and limited solubility in water are limitations that must be considered. Further research is needed to explore the potential applications of Ethyl 4-[(2,4-dimethylbenzoyl)amino]benzoate in various fields of study and to develop new insecticides that are more effective and less toxic.

Synthesis Methods

The synthesis of Ethyl 4-[(2,4-dimethylbenzoyl)amino]benzoate involves the reaction of 2,4-dimethylbenzoyl chloride with 4-aminobenzoic acid ethyl ester in the presence of a base such as sodium hydroxide. The resulting compound is purified through recrystallization to obtain pure Ethyl 4-[(2,4-dimethylbenzoyl)amino]benzoate.

Scientific Research Applications

Ethyl 4-[(2,4-dimethylbenzoyl)amino]benzoate has been extensively used in scientific research as a tool to study insect growth and development. It acts as an insect growth regulator by inhibiting chitin synthesis, which is essential for insect growth and development. Ethyl 4-[(2,4-dimethylbenzoyl)amino]benzoate has been shown to be effective against a wide range of insect pests, including mosquitoes, fruit flies, and cockroaches.